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Compound of Interest

Compound Name: 5-Pyrimidylboronic acid

Cat. No.: B108616

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive guidance on the safe handling, storage, and application of
5-Pyrimidylboronic acid (CAS No. 109299-78-7), a versatile building block in organic
synthesis and medicinal chemistry. Adherence to these protocols is crucial for ensuring
laboratory safety and experimental success.

Application Notes

5-Pyrimidylboronic acid is a key reagent in modern synthetic chemistry, valued for its role in
forming carbon-carbon and carbon-heteroatom bonds. Its primary applications are in:

e Drug Development: The pyrimidine scaffold is a "privileged structure” in medicinal chemistry,
appearing in numerous biologically active compounds. 5-Pyrimidylboronic acid serves as a
critical intermediate for synthesizing targeted therapies, particularly in oncology and virology.

[1]

e Organic Synthesis: It is most prominently used in palladium-catalyzed Suzuki-Miyaura cross-
coupling reactions.[2] This reaction allows for the efficient and selective connection of the
pyrimidine unit to various aryl or heteroaryl halides, enabling the construction of complex
molecular architectures.[2]

e Materials Science: This compound is also utilized in creating functionalized polymers and
developing advanced materials with specific electronic and photonic properties.[1]
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e Sensor Technology: Its properties are leveraged in the development of chemical sensors,

including those for glucose detection.[1]

Safety and Hazard Information

5-Pyrimidylboronic acid is a chemical that must be handled with care. The following tables

summarize its key identifiers and hazard information.

Chemical and Physical Properties

Property Value Reference
CAS Number 109299-78-7 --INVALID-LINK--
Molecular Formula C4HsBN20:2 --INVALID-LINK--
Molecular Weight 123.91 g/mol --INVALID-LINK--
White to off-white or orange to --INVALID-LINK--, --INVALID-
Appearance
green powder/crystal LINK--
Melting Point 110-114 °C --INVALID-LINK--
Boiling Point 334.7 + 34.0 °C (Predicted) --INVALID-LINK--
- Soluble in Methanol, DMSO,
Solubility --INVALID-LINK--

THF, Ether

GHS Hazard and Precautionary Statements
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GHS Classification

Hazard Statements

Precautionary Statements

Skin Irritation (Category 2)

H315: Causes skin irritation.

P261: Avoid breathing dust.

Eye Irritation (Category 2A) /
Eye Damage (Category 1)

H319: Causes serious eye
irritation. / H318: Causes

serious eye damage.

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

Specific Target Organ Toxicity
— Single Exposure (Category
3), Respiratory System

H335: May cause respiratory
irritation.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Acute Toxicity, Oral (Category
3)

H301: Toxic if swallowed.

P301+P310: IF SWALLOWED:
Immediately call a POISON
CENTER or doctor/physician.

P405: Store locked up.

P501: Dispose of
contents/container to an

approved waste disposal plant.

Data compiled from multiple Safety Data Sheets (SDS). Hazard classifications may vary slightly

between suppliers.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is mandatory to minimize risks

associated with 5-Pyrimidylboronic acid.

Personal Protective Equipment (PPE)

A diagram illustrating the necessary PPE for handling 5-Pyrimidylboronic acid.

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/product/b108616?utm_src=pdf-body
https://www.benchchem.com/product/b108616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Required Personal Protective Equipment (PPE)

—————————————————————————— Safety Goggles or Face Shield
Chemical-Resistant Gloves (Nitrile)
Laboratory Coat

___________ | 1
Researcher Must Wear Handling 5-Pyrimidylboronic Acid I

Closed-Toed Shoes

EWork Area Requirements
I

Chemical Fume Hood

Safety Shower & Eyewash Station Nearby

Click to download full resolution via product page

Caption: Required PPE and engineering controls for handling 5-Pyrimidylboronic acid.

Storage Protocol

Proper storage is critical to maintain the stability and purity of 5-Pyrimidylboronic acid.

A logical diagram for the safe storage of 5-Pyrimidylboronic acid.
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Receiving 5-Pyrimidylboronic Acid

Damaged
Return/Quarantine)

Inspect Container for Damage

o Damage

@esignated Storage LocatiorD

Storage Conditions: Incompatible Materials:
- Cool & Dry (2-8°C Recommended) - Strong Oxidizing Agents
- Tightly Sealed Container - Alcohols
- Under Inert Gas (Argon/Nitrogen) - Strong Bases
- Away from Incompatible Materials - Acids

Click to download full resolution via product page
Caption: Decision workflow for the correct storage of 5-Pyrimidylboronic acid.

Storage Recommendations:

Temperature: Store in a refrigerator at 2-8°C or in a freezer.[3]

Atmosphere: Keep under an inert gas like nitrogen or argon to prevent degradation.[3]

Container: The container must be kept tightly closed to protect from moisture and air.

Incompatibilities: Store away from strong oxidizing agents, alcohols, strong bases, and acids.

[4115]

Experimental Protocol: Suzuki-Miyaura Coupling
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This protocol provides a general procedure for using 5-Pyrimidylboronic acid in a Suzuki-
Miyaura cross-coupling reaction. Note: This is a representative protocol; reaction conditions
(catalyst, base, solvent, temperature) may require optimization for specific substrates.

Materials and Reagents

e 5-Pyrimidylboronic acid

o Aryl or heteroaryl halide (e.g., 5-bromopyrimidine)

o Palladium catalyst (e.g., Pd(dppf)Clz, Pd(PPhs)a4)

e Base (e.g., KsPO4, Na2COs3, Cs2C0s3)

e Anhydrous, degassed solvent (e.g., 1,4-dioxane, DMF, Toluene/Ethanol/H20 mixture)
 Inert gas (Argon or Nitrogen)

» Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Magnetic stirrer and heating plate/oil bath

Experimental Workflow Diagram
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Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Procedure

o Vessel Preparation: Ensure all glassware is oven-dried to remove moisture. Assemble the
reaction apparatus (e.g., Schlenk flask with a condenser and magnetic stir bar) in a chemical
fume hood.

o Reagent Addition: To the Schlenk flask, add 5-Pyrimidylboronic acid (1.0 - 1.5 equivalents),
the aryl/heteroaryl halide (1.0 equivalent), and the base (2.0 - 3.0 equivalents).

« Inerting the System: Seal the flask and cycle between vacuum and backfilling with an inert
gas (Argon or Nitrogen) three times to create an oxygen-free atmosphere.
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e Solvent and Catalyst Addition: Under a positive pressure of inert gas, add the degassed
solvent via a syringe. Subsequently, add the palladium catalyst (typically 1-5 mol%).

» Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with
vigorous stirring. Monitor the reaction's progress using an appropriate technique like TLC or
LC-MS.

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an
organic solvent (e.qg., ethyl acetate) and wash with water and then brine.

« |solation: Separate the organic layer, dry it over anhydrous sodium sulfate or magnesium
sulfate, filter, and concentrate the solvent under reduced pressure.

« Purification: Purify the resulting crude product by flash column chromatography on silica gel
or by recrystallization to obtain the pure coupled product.

Waste Disposal

All waste containing 5-Pyrimidylboronic acid or its byproducts should be treated as
hazardous chemical waste.

e Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect solvent and aqueous waste in separate, appropriate, and clearly
labeled hazardous waste containers. Do not mix with other waste streams unless permitted
by your institution's Environmental Health and Safety (EHS) department.

» Disposal: Arrange for pickup and disposal through your institution's EHS-approved
procedures.

Disclaimer: This document is intended as a guide and does not replace a thorough review of
the Safety Data Sheet (SDS) provided by the supplier. Always perform a risk assessment
before starting any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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